Ethyl 4-chloro-3-methylbenzoate
Overview
Description
Ethyl 4-chloro-3-methylbenzoate is a chemical compound that belongs to the class of organic compounds known as benzoic acid esters. It is commonly used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound is a white crystalline solid with a molecular weight of 204.66 g/mol and a melting point of 56-58°C.
Mechanism of Action
Target of Action
It is known that benzylic compounds, which include ethyl 4-chloro-3-methylbenzoate, often undergo reactions at the benzylic position .
Mode of Action
Benzylic compounds are known to undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions occur at the benzylic position, which is the carbon atom adjacent to the aromatic ring .
Biochemical Pathways
It’s worth noting that the metabolism of organic compounds involves various biochemical pathways, including catabolic pathways that break down larger molecules into smaller ones, and anabolic pathways that synthesize larger biomolecules from smaller ones .
Pharmacokinetics
The pharmacokinetics of a drug can significantly impact its bioavailability and therapeutic effect .
Result of Action
It’s important to note that the effects of a compound at the molecular and cellular level are crucial in determining its therapeutic potential and toxicity .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interaction with biological targets . .
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 4-chloro-3-methylbenzoate in lab experiments include its availability, low cost, and ease of synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity and the lack of information on its mechanism of action.
Future Directions
There are several future directions for the use of Ethyl 4-chloro-3-methylbenzoate in scientific research. One potential direction is the synthesis of new compounds based on this compound that have improved pharmacological properties. Another potential direction is the investigation of the mechanism of action of this compound and its metabolites. Finally, this compound could be used as a starting material for the synthesis of new agrochemicals with improved properties.
In conclusion, this compound is an important compound that has been widely used in scientific research as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. It has various biochemical and physiological effects and has potential applications in future research. However, further studies are needed to fully understand its mechanism of action and potential toxicity.
Scientific Research Applications
Ethyl 4-chloro-3-methylbenzoate has been used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. It has also been used as a starting material for the synthesis of other benzoic acid esters. In addition, this compound has been used in scientific research as a reagent in the synthesis of various compounds.
Biochemical Analysis
Biochemical Properties
Ethyl 4-chloro-3-methylbenzoate may play a role in biochemical reactions as a local anesthetic . It interacts with enzymes and proteins, potentially influencing their function and activity
Cellular Effects
It is known that the compound can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
ethyl 4-chloro-3-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-3-13-10(12)8-4-5-9(11)7(2)6-8/h4-6H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVTUZGLCHFFWTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)Cl)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40648607 |
Source
|
| Record name | Ethyl 4-chloro-3-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40648607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
335013-04-2 |
Source
|
| Record name | Ethyl 4-chloro-3-methylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=335013-04-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-chloro-3-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40648607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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